Cas no 89303-54-8 (Benzene, 4-(1,1-dimethylethyl)-2-nitro-1-[(phenylsulfonyl)methyl]-)

• Product Name: Benzene, 4-(1,1-dimethylethyl)-2-nitro-1-[(phenylsulfonyl)methyl]-
• CAS No: 89303-54-8
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 604829
• PubChem ID: 13256971
• Update Time: 2025-04-19

Benzene, 4-(1,1-dimethylethyl)-2-nitro-1-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(1,1-dimethylethyl)-2-nitro-1-[(phenylsulfonyl)methyl]-
• 1-(benzenesulfonylmethyl)-4-tert-butyl-2-nitrobenzene
• 89303-54-8
• DTXSID40532416
• 1-[(Benzenesulfonyl)methyl]-4-tert-butyl-2-nitrobenzene

• Inchi： 1S/C17H19NO4S/c1-17(2,3)14-10-9-13(16(11-14)18(19)20)12-23(21,22)15-7-5-4-6-8-15/h4-11H,12H2,1-3H3
• InChI Key： ZDDDGIOXVHLTCP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 333.10347926g/mol
• Monoisotopic Mass: 333.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.3Ų